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Compound of Interest

Compound Name: TEGOSOFT 189

Cat. No.: B1169835

An In-depth Technical Guide to the Physical and Chemical Characteristics of TEGOSOFT® 189

Introduction

TEGOSOFT® 189 is the trade name for the chemical compound Isotridecyl Stearate. It is a
versatile emollient with a non-oily skin feel, widely utilized in the formulation of cosmetic and
personal care products. This guide provides a comprehensive overview of its physical and
chemical properties, methodologies for their determination, and a summary of its key
characteristics for researchers, scientists, and drug development professionals.

Chemical Identity

e INCI Name: Isotridecyl Stearate

CAS Number: 31565-37-4

EINECS Number: 250-702-9

Chemical Formula: C31He202

Molecular Weight: 466.83 g/mol

Physical Characteristics
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TEGOSOFT® 189 is a clear, colorless to slightly yellowish oil with a characteristic mild odor. It
is distinguished by its low viscosity and good spreadability on the skin, contributing to a light

and pleasant sensory profile in topical formulations.

Property Value Unit
Clear, colorless to slightly

Appearance o -
yellowish liquid

Odor Characteristic, mild -

Viscosity (20°C) 20 - 26 mPa-s

Density (20°C) 0.85-0.87 g/cm3

Refractive Index (20°C) 1.448 - 1.452 -

Melting Point <0 °C

Boiling Point > 250 °C
Soluble in oils, fats, and

Solubility hydrocarbons. Insoluble in -

water.

Chemical Characteristics

The chemical properties of TEGOSOFT® 189 are indicative of its quality and stability as a
cosmetic ingredient. These are typically assessed through standard analytical methods.

Property Value Unit

Acid Value <1.0 mg KOH/g
Saponification Value 110-125 mg KOH/g
lodine Value <1.0 g 12/100g
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Experimental Protocols

The following are detailed methodologies for the determination of the key physical and
chemical properties of TEGOSOFT® 189.

Determination of Viscosity

The viscosity of TEGOSOFT® 189 is determined using a rotational viscometer, such as a
Brookfield viscometer, following a method based on the principles of ASTM D445.

o Apparatus: Brookfield RVT Viscometer, appropriate spindle, and a constant temperature
water bath.

e Procedure:
o The sample is equilibrated to a constant temperature of 20°C in the water bath.
o The viscometer is calibrated according to the manufacturer's instructions.
o The appropriate spindle is selected and attached to the viscometer.
o The spindle is immersed in the sample to the marked level.

o The viscometer is operated at a specified rotational speed, and the torque reading is
allowed to stabilize.

o The viscosity in mPa:s is calculated from the torque reading using the spindle's conversion
factor.

Determination of Density

The density is measured using a pycnometer or a digital density meter, adhering to the
principles outlined in 1ISO 12185.

e Apparatus: Pycnometer or a digital density meter (e.g., Anton Paar DMA series), and a
constant temperature water bath.

e Procedure (using a pycnometer):
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o The empty pycnometer is cleaned, dried, and weighed.

o The pycnometer is filled with the sample, ensuring no air bubbles are present, and
equilibrated to 20°C in the water bath.

o The pycnometer is reweighed.

o The density is calculated by dividing the mass of the sample by the volume of the
pycnometer.

Determination of Refractive Index

The refractive index is measured using a refractometer, following the guidelines of ISO 6320.
o Apparatus: Abbe refractometer or a digital refractometer with a temperature-controlled prism.
e Procedure:

o The refractometer is calibrated using a standard of known refractive index.

o Afew drops of the sample are placed on the prism of the refractometer, which is
maintained at 20°C.

o The reading is taken once the value has stabilized.

Determination of Acid Value

The acid value is determined by titration, based on the method described in ASTM D974.
o Apparatus: Burette, flask, and analytical balance.

» Reagents: Titration solvent (e.g., a mixture of toluene and isopropanol), potassium hydroxide
(KOH) solution of known concentration, and an indicator (e.g., phenolphthalein).

e Procedure:
o A known mass of the sample is dissolved in the titration solvent.

o Afew drops of the indicator are added.
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o The solution is titrated with the KOH solution until a persistent color change is observed.

o The acid value is calculated based on the volume of KOH solution used.

Determination of Saponification Value

The saponification value is determined by refluxing the sample with an excess of alcoholic
potassium hydroxide, followed by titration, as per ISO 3657.

o Apparatus: Reflux condenser, flask, hot plate, burette, and analytical balance.

o Reagents: Alcoholic potassium hydroxide (KOH) solution of known concentration, and
hydrochloric acid (HCI) solution of known concentration.

e Procedure:

o A known mass of the sample is refluxed with a known excess of alcoholic KOH for a
specified time.

o Ablank determination is performed in parallel.
o The excess KOH is titrated with the HCI solution.

o The saponification value is calculated from the difference in the titration volumes of the
blank and the sample.

Determination of lodine Value

The iodine value is determined by the Wijs method, as described in AOCS Cd 1-25.
o Apparatus: lodine flask, burette, and analytical balance.

e Reagents: Wijs solution (iodine monochloride in glacial acetic acid), potassium iodide (Kl)
solution, and sodium thiosulfate solution of known concentration.

e Procedure:

o A known mass of the sample is dissolved in a suitable solvent.
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o A known excess of Wijs solution is added, and the flask is allowed to stand in the dark for
a specified time.

o Potassium iodide solution and water are added, and the liberated iodine is titrated with the
sodium thiosulfate solution.

o A Dblank determination is performed in parallel.

o The iodine value is calculated from the difference in the titration volumes of the blank and
the sample.

Visualizations
Quality Control Workflow for TEGOSOFT® 189

The following diagram illustrates a typical workflow for the quality control of incoming
TEGOSOFT® 189 raw material.
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Caption: Quality Control Workflow for TEGOSOFT® 189.

Relationship between Properties and Applications

This diagram illustrates how the key properties of TEGOSOFT® 189 relate to its primary
applications in cosmetic formulations.
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Caption: Properties and Applications of TEGOSOFT® 189.

 To cite this document: BenchChem. [Physical and chemical characteristics of TEGOSOFT
189]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1169835#physical-and-chemical-characteristics-of-
tegosoft-189]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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